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Compound of Interest

Compound Name: 3-Iodo-4-nitro-1H-indazole

CAS No.: 885521-22-2

Cat. No.: B1326383

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the structure-activity relationships (SAR) of nitro-

substituted indazoles, a class of heterocyclic compounds with significant therapeutic potential.

By examining the influence of the nitro group's position and the impact of various substituents,

we aim to furnish researchers with the insights necessary to guide the rational design of more

potent and selective drug candidates.

Introduction: The Versatility of the Nitro-Indazole
Scaffold
Indazole and its derivatives are a cornerstone in medicinal chemistry, demonstrating a wide

array of biological activities, including anticancer, antiparasitic, and anti-inflammatory

properties.[1][2][3] The introduction of a nitro group onto the indazole ring system can

significantly modulate the electronic properties and biological activity of the molecule, making

nitro-indazoles a particularly interesting scaffold for drug discovery.[4] These compounds have

been investigated for their potential as kinase inhibitors in cancer therapy, as agents against
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parasitic diseases like Chagas disease and leishmaniasis, and as inhibitors of enzymes such

as nitric oxide synthase (NOS).[4][5][6][7]

The journey of indazole chemistry dates back to the late 19th century with Emil Fischer's first

synthesis of the parent ring.[8] The exploration of nitro-substituted derivatives gained

momentum in the early 20th century, with foundational work on their synthesis paving the way

for extensive investigation into their biological activities.[8]

The Critical Role of the Nitro Group: Position and
Activity
The position of the nitro group on the indazole ring is a critical determinant of its biological

activity. Studies have shown that the placement of this electron-withdrawing group can

profoundly influence the compound's mechanism of action and its interaction with biological

targets.

Antiparasitic Activity: In the context of antichagasic (anti-Trypanosoma cruzi) agents, 5-

nitroindazolin-3-one derivatives have emerged as promising leads.[5][9] The nitro group at

the 5-position is crucial for their mechanism of action, which involves the generation of

reactive oxygen species (ROS), leading to parasite apoptosis.[9] Computational docking

studies suggest that these compounds interact with critical residues of the T. cruzi

nitroreductase (NTR).[9] For instance, 2-benzyl-1-propyl, 2-benzyl-1-isopropyl, and 2-benzyl-

1-butyl derivatives of 5-nitroindazolin-3-one have demonstrated high trypanocidal activity and

low toxicity.[5]

Anticancer Activity: Nitro-substituted indazoles have shown significant potential as anticancer

agents. For example, new benzo[g]indazoles with a 6-nitro group have exhibited

antiproliferative activity against lung carcinoma cell lines, with IC50 values in the 5-15 μM

range.[3][10] The reduction of the nitro group to an amino group can also lead to potent

anticancer compounds.[3] Furthermore, substitutions at the N-1 position of 5-nitro-indazole

have been explored to create alkylating agents and angiogenesis blockers with reduced

toxicity and notable anticancer activity.[2]

Enzyme Inhibition: 7-Nitroindazole (7-NI) is a well-characterized inhibitor of nitric oxide

synthase (NOS), particularly the neuronal isoform (nNOS).[11][12] This inhibition is

competitive and has been linked to antinociceptive (pain-relieving) effects without the
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cardiovascular side effects often associated with non-selective NOS inhibitors.[7][13] In

contrast, indazoles with a nitro group at the C4, C5, or C6 positions show different activity

profiles. For example, 6-nitroindazole also exhibits antinociceptive properties, while 5-

nitroindazole can cause sedation.[13]

Mutagenicity: The position of the nitro group also influences the mutagenic potential of

indazole derivatives. A nitro group at C5 or C6 generally results in measurable mutagenic

activity, whereas a nitro group at C4 or C7 leads to weakly or non-mutagenic compounds.

[14]

Substituent Effects: Fine-Tuning Activity and
Selectivity
Beyond the position of the nitro group, other substitutions on the indazole ring system play a

crucial role in modulating the compound's potency, selectivity, and pharmacokinetic properties.

In the case of 5-nitroindazolin-3-ones with antichagasic activity, substitutions at the N-1 and N-

2 positions have been extensively studied. The presence of a benzyl group at the N-2 position

appears to be favorable for activity.[5] Further modifications at the N-1 position with hydrophilic

fragments have been shown to improve the selectivity profile of these compounds against

Leishmania amazonensis.[1][6] For example, 2-(benzyl-2,3-dihydro-5-nitro-3-oxoindazol-1-yl)

ethyl acetate demonstrated a high selectivity index of 875 against amastigotes.[6]

For anticancer applications, a series of 6-substituted aminoindazoles were designed and

synthesized. Among them, N-(4-fluorobenzyl)-1,3-dimethyl-1H-indazol-6-amine showed potent

anti-proliferative activity against human colorectal cancer cells with an IC50 value of 0.4 ± 0.3

μM.[15]

Comparative Data of Nitro-Substituted Indazoles
The following table summarizes the biological activities of representative nitro-substituted

indazole derivatives.
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Compound Target/Activity IC50/EC50/ED50 Reference(s)

2-Benzyl-1-propyl-5-

nitroindazolin-3-one

Trypanosoma cruzi

(epimastigotes)

High trypanocidal

activity
[5]

2-Benzyl-1-isopropyl-

5-nitroindazolin-3-one

Trypanosoma cruzi

(epimastigotes)

High trypanocidal

activity
[5]

2-Benzyl-1-butyl-5-

nitroindazolin-3-one

Trypanosoma cruzi

(epimastigotes)

High trypanocidal

activity
[5]

5-nitro-2-picolyl-

indazolin-3-one

Trypanosoma cruzi

(epimastigotes)
1.1 ± 0.3 µM [9]

5-nitro-2-picolyl-

indazolin-3-one

Trypanosoma cruzi

(trypomastigotes)
5.4 ± 1.0 µM [9]

2-(benzyl-2,3-dihydro-

5-nitro-3-oxoindazol-

1-yl) ethyl acetate

Leishmania

amazonensis

(amastigotes)

0.46 ± 0.01 µM [6]

6-Nitro-

benzo[g]indazoles

(11a, 11b, 12a, 12b)

NCI-H460 (lung

carcinoma)
5-15 μM [10]

N-(4-

fluorobenzyl)-1,3-

dimethyl-1H-indazol-

6-amine (36)

HCT116 (colorectal

cancer)
0.4 ± 0.3 μM [15]

7-Nitroindazole (7-NI) Rat cerebellar NOS IC50 of 0.9 ± 0.1 µM [12]

7-Nitroindazole (7-NI)

Formalin-induced

hindpaw licking

(mouse)

ED50 of 27.5 mg/kg [13]

6-Nitroindazole

Formalin-induced

hindpaw licking

(mouse)

ED50 of 62.5 mg/kg [13]

Experimental Protocols

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23124218/
https://pubmed.ncbi.nlm.nih.gov/23124218/
https://pubmed.ncbi.nlm.nih.gov/23124218/
https://www.mdpi.com/1422-0067/25/20/11107
https://www.mdpi.com/1422-0067/25/20/11107
https://pmc.ncbi.nlm.nih.gov/articles/PMC10617274/
https://pubmed.ncbi.nlm.nih.gov/31766444/
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra09112j
https://pmc.ncbi.nlm.nih.gov/articles/PMC2175991/
https://pubmed.ncbi.nlm.nih.gov/7693278/
https://pubmed.ncbi.nlm.nih.gov/7693278/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis of Nitro-Substituted Indazoles

The synthesis of nitro-substituted indazoles can be achieved through various methods, often

involving the cyclization of appropriately substituted anilines.[8]

Synthesis of 6-Nitro-1H-indazole:[8]

Prepare a reaction mixture of 2-methyl-5-nitroacetanilide in glacial acetic acid and acetic

anhydride.

Heat the mixture to a temperature between 70°C and 100°C.

Add solid sodium nitrite portion-wise to the heated reaction mixture to effect nitrosation and

ring closure.

After the reaction is complete, pour the mixture into water to precipitate the product.

Isolate the product by filtration and purify as necessary.

In Vitro Antileishmanial Activity Assay (MTT Assay):[16]

Culture Leishmania major promastigotes in appropriate media.

Seed the promastigotes in 96-well plates.

Add serial dilutions of the test compounds to the wells.

Incubate the plates for a specified period (e.g., 72 hours).

Add MTT solution to each well and incubate to allow the formation of formazan crystals by

viable parasites.

Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

Measure the absorbance at a specific wavelength using a microplate reader.

Calculate the IC50 value, which is the concentration of the compound that inhibits parasite

growth by 50%.
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Visualizing the Structure-Activity Landscape
The following diagrams illustrate key concepts related to the structure-activity relationship of

nitro-substituted indazoles.
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Nitro-Indazole Scaffold Key Determinants of Activity

Biological Activities
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Caption: General experimental workflow for nitro-indazole drug discovery.
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Conclusion
The nitro-substituted indazole scaffold is a versatile platform for the development of new

therapeutic agents. The structure-activity relationships discussed in this guide highlight the

critical importance of the nitro group's position and the influence of other substituents in

determining the biological activity and selectivity of these compounds. A thorough

understanding of these SAR principles is essential for the rational design of next-generation

nitro-indazole-based drugs with improved efficacy and safety profiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.researchgate.net/publication/15517756_7-Nitro_indazole_an_inhibitor_of_nitric_oxide_synthase_exhibits_anti-nociceptive_activity_in_the_mouse_without_increasing_blood_pressure
https://pdf.benchchem.com/1322/A_Technical_Guide_to_the_Discovery_and_History_of_Nitro_Substituted_Indazoles.pdf
https://www.mdpi.com/1422-0067/25/20/11107
https://pubmed.ncbi.nlm.nih.gov/31766444/
https://pubmed.ncbi.nlm.nih.gov/31766444/
https://pubmed.ncbi.nlm.nih.gov/31766444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9087356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9087356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2175991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2175991/
https://pubmed.ncbi.nlm.nih.gov/7693278/
https://pubmed.ncbi.nlm.nih.gov/7693278/
https://pubmed.ncbi.nlm.nih.gov/3512999/
https://pubmed.ncbi.nlm.nih.gov/3512999/
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra09112j
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra09112j
https://pubs.rsc.org/en/content/articlehtml/2020/ra/d0ra09112j
https://pmc.ncbi.nlm.nih.gov/articles/PMC8667887/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8667887/
https://www.benchchem.com/product/b1326383/docs#a-comparative-guide-to-the-structure-activity-relationship-of-nitro-substituted-indazoles
https://www.benchchem.com/product/b1326383/docs#a-comparative-guide-to-the-structure-activity-relationship-of-nitro-substituted-indazoles
https://www.benchchem.com/product/b1326383/docs#a-comparative-guide-to-the-structure-activity-relationship-of-nitro-substituted-indazoles
https://www.benchchem.com/product/b1326383/docs#a-comparative-guide-to-the-structure-activity-relationship-of-nitro-substituted-indazoles
https://www.benchchem.com/product/b1326383?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

